Cas no 1423040-69-0 ((5R)-2,3,4,5-Tetrahydro-1-benzoxepin-5-ol)

(5R)-2,3,4,5-Tetrahydro-1-benzoxepin-5-ol is a chiral benzoxepin derivative characterized by a hydroxyl group at the 5-position of its fused oxepine-benzene ring system. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmacologically active molecules. The (5R)-enantiomer offers stereochemical specificity, making it advantageous for asymmetric synthesis and the development of enantiopure compounds. Its rigid bicyclic structure provides a stable scaffold for further functionalization, while the hydroxyl group enhances reactivity for derivatization. This product is typically utilized in medicinal chemistry research, where its structural features contribute to the design of ligands and bioactive molecules with potential therapeutic applications.

(5R)-2,3,4,5-Tetrahydro-1-benzoxepin-5-ol structure

1423040-69-0 structure

Product Name:(5R)-2,3,4,5-Tetrahydro-1-benzoxepin-5-ol

CAS No:1423040-69-0

MF:C₁₀H₁₂O₂

MW:164.201083183289

CID:4778592

PubChem ID:51412220

Update Time:2025-05-27

(5R)-2,3,4,5-Tetrahydro-1-benzoxepin-5-ol Chemical and Physical Properties

Names and Identifiers

- (5R)-2,3,4,5-tetrahydro-1-benzoxepin-5-ol
- NE34445
- (R)-2,3,4,5-Tetrahydro-1-benzooxepin-5-ol
- (5R)-2,3,4,5-Tetrahydro-1-benzoxepin-5-ol
- Inchi： 1S/C10H12O2/c11-9-5-3-7-12-10-6-2-1-4-8(9)10/h1-2,4,6,9,11H,3,5,7H2/t9-/m1/s1
- InChI Key： OJZWTYXMABCBFG-SECBINFHSA-N
- SMILES： O1C2C=CC=CC=2[C@@H](CCC1)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 147
XLogP3: 1.5
Topological Polar Surface Area: 29.5

(5R)-2,3,4,5-Tetrahydro-1-benzoxepin-5-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A752040-10mg	(5R)-2,3,4,5-tetrahydro-1-benzoxepin-5-ol	1423040-69-0		10mg	$ 50.00	2022-06-07
TRC	A752040-50mg	(5R)-2,3,4,5-tetrahydro-1-benzoxepin-5-ol	1423040-69-0		50mg	$ 210.00	2022-06-07
TRC	A752040-100mg	(5R)-2,3,4,5-tetrahydro-1-benzoxepin-5-ol	1423040-69-0		100mg	$ 320.00	2022-06-07
Enamine	EN300-116687-0.05g	(5R)-2,3,4,5-tetrahydro-1-benzoxepin-5-ol	1423040-69-0	95%	0.05g	$188.0	2023-06-08
Enamine	EN300-116687-0.1g	(5R)-2,3,4,5-tetrahydro-1-benzoxepin-5-ol	1423040-69-0	95%	0.1g	$282.0	2023-06-08
Enamine	EN300-116687-0.25g	(5R)-2,3,4,5-tetrahydro-1-benzoxepin-5-ol	1423040-69-0	95%	0.25g	$403.0	2023-06-08
Enamine	EN300-116687-0.5g	(5R)-2,3,4,5-tetrahydro-1-benzoxepin-5-ol	1423040-69-0	95%	0.5g	$636.0	2023-06-08
Enamine	EN300-116687-1.0g	(5R)-2,3,4,5-tetrahydro-1-benzoxepin-5-ol	1423040-69-0	95%	1g	$813.0	2023-06-08
Enamine	EN300-116687-2.5g	(5R)-2,3,4,5-tetrahydro-1-benzoxepin-5-ol	1423040-69-0	95%	2.5g	$1594.0	2023-06-08
Enamine	EN300-116687-5.0g	(5R)-2,3,4,5-tetrahydro-1-benzoxepin-5-ol	1423040-69-0	95%	5g	$2360.0	2023-06-08